Ice crystal sublimation for easily producing MnO2 cathodes with hierarchically porous structure and enhanced cyclic reversibility†

Nanoscale Pub Date: 2023-10-16 DOI: 10.1039/D3NR04028C

Abstract

The charge/discharge performance of rechargeable aqueous zinc ion batteries (RAZIBs) at high currents is often unsatisfactory due to the cathode preparation process and the use of hydrophobic binders. By adding freeze-drying treatment to the preparation process of the cathodes, MnO2 cathodes with hierarchically porous structures are obtained, which provide additional channels for ion transfer, thus greatly enhancing the charge/discharge performance in aqueous Zn–MnO2 batteries.

Graphical abstract: Ice crystal sublimation for easily producing MnO2 cathodes with hierarchically porous structure and enhanced cyclic reversibility
Ice crystal sublimation for easily producing MnO2 cathodes with hierarchically porous structure and enhanced cyclic reversibility†
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